Cas no 70699-77-3 (3-Morpholinepropanamide,2-oxo-6-[(1S,2R,3R)-1,2,3,4-tetrahydroxybutyl]-, (3S,6R)-)

• Product Name: 3-Morpholinepropanamide,2-oxo-6-[(1S,2R,3R)-1,2,3,4-tetrahydroxybutyl]-, (3S,6R)-
• CAS No: 70699-77-3
• MF: C₁₁H₂₀N₂O₇
• MW: 292.285703659058
• CID: 564367
• PubChem ID: 121936
• Update Time: 2025-04-19

3-Morpholinepropanamide,2-oxo-6-[(1S,2R,3R)-1,2,3,4-tetrahydroxybutyl]-, (3S,6R)- Chemical and Physical Properties

Names and Identifiers

• 3-Morpholinepropanamide,2-oxo-6-[(1S,2R,3R)-1,2,3,4-tetrahydroxybutyl]-, (3S,6R)-
• agropine
• 1H-Pyrrolo(2,1-c)(1,4)oxazine-1,6(7H)-dione, tetrahydro-3-(1,2,3,4-tetrahydroxybutyl)-
• DTXSID70990949
• D-Mannitol, 1-((4-amino-1-carboxy-4-oxobutyl)amino)-1-deoxy-, intermol. 1,2-ester, (S)-
• 70699-77-3
• (1'-Deoxy-D-mannitol-1'-yl)-L-glutamine,1',2'-lactone
• 3-[(3S,6R)-2-oxo-6-[(1S,2R,3R)-1,2,3,4-tetrahydroxybutyl]morpholin-3-yl]propanamide
• 3-[2-Oxo-6-(1,2,3,4-tetrahydroxybutyl)morpholin-3-yl]propanimidic acid

• Inchi： 1S/C11H20N2O7/c12-8(16)2-1-5-11(19)20-7(3-13-5)10(18)9(17)6(15)4-14/h5-7,9-10,13-15,17-18H,1-4H2,(H2,12,16)
• InChI Key： HCWLJSDMOMMDRF-UHFFFAOYSA-N
• SMILES： NC(CCC1C(=O)OC(C(C(C(CO)O)O)O)CN1)=O

Computed Properties

• Exact Mass: 292.1271
• Monoisotopic Mass: 292.127051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 162
• XLogP3: -3.7

Experimental Properties

• Density: 1.43
• Boiling Point: 760.4°C at 760 mmHg
• Flash Point: 413.7°C
• Refractive Index: 1.555
• PSA: 162.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acid esters